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Heptylbenzene Heptylbenzene 1-Phenylheptane belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Phenylheptane has been primarily detected in saliva.
1-Phenylheptane is a member of benzenes.
Brand Name: Vulcanchem
CAS No.: 1078-71-3
VCID: VC0126430
InChI: InChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3
SMILES: CCCCCCCC1=CC=CC=C1
Molecular Formula: C13H20
Molecular Weight: 176.3 g/mol

Heptylbenzene

CAS No.: 1078-71-3

Reference Standards

VCID: VC0126430

Molecular Formula: C13H20

Molecular Weight: 176.3 g/mol

Heptylbenzene - 1078-71-3

CAS No. 1078-71-3
Product Name Heptylbenzene
Molecular Formula C13H20
Molecular Weight 176.3 g/mol
IUPAC Name heptylbenzene
Standard InChI InChI=1S/C13H20/c1-2-3-4-5-7-10-13-11-8-6-9-12-13/h6,8-9,11-12H,2-5,7,10H2,1H3
Standard InChIKey LBNXAWYDQUGHGX-UHFFFAOYSA-N
SMILES CCCCCCCC1=CC=CC=C1
Canonical SMILES CCCCCCCC1=CC=CC=C1
Boiling Point 240.0 °C
Melting Point -48.0 °C
Description 1-Phenylheptane belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 1-Phenylheptane is considered to be a practically insoluble (in water) and relatively neutral molecule. 1-Phenylheptane has been primarily detected in saliva.
1-Phenylheptane is a member of benzenes.
Solubility 2.54e-06 M
Synonyms Heptyl-benzene; 1-Phenyl-heptane; 1-Heptylbenzene; 1-Phenylheptane; NSC 97413; Phenylheptane; n-Heptylbenzene
Vapor Pressure 0.03 mmHg
PubChem Compound 14115
Last Modified Nov 11 2021
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